Cas no 122547-71-1 (2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI))

• Product Name: 2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI)
• CAS No: 122547-71-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 141049
• PubChem ID: 6439123
• Update Time: 2025-04-19

2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI)
• [(E)-hex-1-enyl]-[(2S,3S)-3-hydroxybutan-2-yl]imino-oxidoazanium
• Maniwamycin B
• (S-(R*,R*-(Z,E)))-3-(1-Hexenyl-ONN-azoxy)-2-butanol
• 2-Butanol, 3-(1-hexenyl-ONN-azoxy)-, (S-(R*,R*-(Z,E)))-
• AC1O5R12
• Antibiotic KA 7367B
• KA 7367B
• LS-46550
• 122547-71-1
• 2-hydroxybutane-3-NNO-azoxy-1'-(1'-hexene)

• Inchi： 1S/C10H20N2O2/c1-4-5-6-7-8-12(14)11-9(2)10(3)13/h7-10,13H,4-6H2,1-3H3/b8-7+,12-11-/t9-,10-/m0/s1
• InChI Key： YSGFBXZSDXVSLM-LMVWVHCMSA-N
• SMILES： O[C@@H](C)[C@H](C)/N=[N+](/C=C/CCCC)\[O-]

Computed Properties

• Exact Mass: 200.152478
• Monoisotopic Mass: 200.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: 2.2

Experimental Properties

• Density: 0.99
• Boiling Point: 300.7°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.476

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azoxy compounds